Cas no 851662-69-6 (CYCLODECANECARBOXYLIC ACID, 1-AMINO-, METHYL ESTER)

• Product Name: CYCLODECANECARBOXYLIC ACID, 1-AMINO-, METHYL ESTER
• CAS No: 851662-69-6
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 3410258
• PubChem ID: 3582627
• Update Time: 2025-10-29

CYCLODECANECARBOXYLIC ACID, 1-AMINO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CYCLODECANECARBOXYLIC ACID, 1-AMINO-, METHYL ESTER
• MFCD03426281
• Methyl 1-amino-1-cyclodecanecarboxylate
• 851662-69-6
• M16021
• Methyl 1-aminocyclodecane-1-carboxylate

• Inchi： 1S/C12H23NO2/c1-15-11(14)12(13)9-7-5-3-2-4-6-8-10-12/h2-10,13H2,1H3
• InChI Key： DDMRAJLUAZVGOD-UHFFFAOYSA-N
• SMILES： C1(N)(C(OC)=O)CCCCCCCCC1

Computed Properties

• Exact Mass: 213.172878976Da
• Monoisotopic Mass: 213.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Additional information on CYCLODECANECARBOXYLIC ACID, 1-AMINO-, METHYL ESTER

CAS No. 851662-69-6: Cyclo decanecarboxylic acid, 1-amino-, methyl ester

Cyclo decanecarboxylic acid, 1-amino-, methyl ester (CAS No. 851662-69-6) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as methyl 1-amino cyclo decanecarboxylate, has been studied extensively for its unique chemical properties and potential applications in various industries. Recent advancements in synthetic methodologies and its utilization in drug delivery systems have further highlighted its importance.

The structure of cyclo decanecarboxylic acid, 1-amino-, methyl ester consists of a cyclo decane ring with a carboxylic acid group substituted at the 1-position and a methyl ester functional group. This configuration imparts the compound with versatile reactivity, making it suitable for a wide range of chemical transformations. The cyclo decane ring provides structural rigidity, while the methyl ester group enhances solubility and stability under certain conditions.

Recent studies have explored the use of cyclo decanecarboxylic acid, 1-amino-, methyl ester in the development of advanced materials. For instance, researchers have investigated its role in the synthesis of polymeric materials with tailored mechanical properties. The compound's ability to undergo polymerization reactions has led to its application in creating biocompatible polymers for medical devices and tissue engineering scaffolds.

In addition to its role in materials science, cyclo decanecarboxylic acid, 1-amino-, methyl ester has also been examined for its potential in drug delivery systems. Its unique structure allows for the incorporation of bioactive molecules, enabling controlled release mechanisms. Recent findings suggest that this compound could serve as a carrier for anti-cancer drugs, enhancing their efficacy while minimizing side effects.

The synthesis of cyclo decanecarboxylic acid, 1-amino-, methyl ester involves a multi-step process that typically begins with the preparation of cyclo decanecarboxylic acid. Subsequent steps include amino group introduction and esterification to yield the final product. Researchers have recently developed more efficient methods for this synthesis, leveraging catalytic systems to improve yield and reduce reaction times.

Moreover, the compound's reactivity has been exploited in click chemistry applications. Its ability to participate in copper-catalyzed azide-alkyne cycloaddition reactions has opened new avenues for the construction of complex molecular architectures. This has implications for both medicinal chemistry and materials science.

In conclusion, cyclo decanecarboxylic acid, 1-amino-, methyl ester (CAS No. 851662-69-6) is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of advanced materials and therapeutic agents.